Cas no 137466-13-8 (3-(5-Fluoro-2-methylphenyl)propanoic acid)

• Product Name: 3-(5-Fluoro-2-methylphenyl)propanoic acid
• CAS No: 137466-13-8
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• MDL: MFCD06823956
• CID: 2950811
• PubChem ID: 46737561
• Update Time: 2025-05-24

3-(5-Fluoro-2-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-Fluoro-2-methylphenyl)propionic acid
• 3-(5-fluoro-2-methylphenyl)propanoic acid
• 3-(5-fluoro-2-methylphenyl)propanoicacid
• F52899
• DB-135646
• EN300-1858379
• MFCD06823956
• CS-0445495
• SCHEMBL14460289
• 137466-13-8
• AKOS006282951
• Benzenepropanoic acid, 5-fluoro-2-methyl-
• A1-08421
• JS-4629
• MFA46613
• 3-(5-Fluoro-2-methylphenyl)propanoic acid

• MDL： MFCD06823956
• Inchi： 1S/C10H11FO2/c1-7-2-4-9(11)6-8(7)3-5-10(12)13/h2,4,6H,3,5H2,1H3,(H,12,13)
• InChI Key： YXEHAOQFWXEWDY-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)CCC(=O)O

Computed Properties

• Exact Mass: 182.074
• Monoisotopic Mass: 182.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(5-Fluoro-2-methylphenyl)propanoic acid

3-(5-Fluoro-2-methylphenyl)propanoic acid (CAS No. 137466-13-8): A Comprehensive Overview

3-(5-Fluoro-2-methylphenyl)propanoic acid, identified by the CAS registry number 137466-13-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a propanoic acid group attached to a fluorinated aromatic ring, which imparts distinctive chemical and physical properties.

The synthesis of 3-(5-Fluoro-2-methylphenyl)propanoic acid involves a series of well-established organic reactions, including Friedel-Crafts acylation and subsequent functional group transformations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with the growing demand for sustainable chemical processes. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

In terms of applications, 3-(5-Fluoro-2-methylphenyl)propanoic acid has shown promise in the development of bioactive compounds. Studies published in 2023 highlight its potential as a lead molecule in anti-inflammatory and anticancer drug discovery. The compound's ability to modulate specific cellular pathways makes it a valuable tool in understanding disease mechanisms at a molecular level.

From a structural perspective, the fluorine atom at the 5-position of the aromatic ring plays a crucial role in determining the compound's reactivity and selectivity. This fluorine substitution not only enhances the molecule's stability but also introduces electronic effects that can be exploited in various chemical transformations. Recent research has focused on leveraging these properties to design more effective pharmaceutical agents.

The physical properties of 3-(5-Fluoro-2-methylphenyl)propanoic acid, such as its melting point, solubility, and spectroscopic characteristics, have been extensively characterized using modern analytical techniques. These studies provide critical insights into its behavior under different conditions, which is essential for optimizing its use in industrial and therapeutic applications.

In conclusion, 3-(5-Fluoro-2-methylphenyl)propanoic acid (CAS No. 137466-13-8) stands as a testament to the ongoing advancements in organic chemistry and materials science. Its versatile structure and promising bioactivity profile position it as a key compound for future research and development efforts.